molecular formula C10H12N2O3 B8431522 Methyl 4-amino-3-methoxyiminomethylbenzoate CAS No. 201932-94-7

Methyl 4-amino-3-methoxyiminomethylbenzoate

Cat. No.: B8431522
CAS No.: 201932-94-7
M. Wt: 208.21 g/mol
InChI Key: ZZRWDCSPDWXJKU-UHFFFAOYSA-N
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Description

Methyl 4-amino-3-methoxyiminomethylbenzoate is a useful research compound. Its molecular formula is C10H12N2O3 and its molecular weight is 208.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

201932-94-7

Molecular Formula

C10H12N2O3

Molecular Weight

208.21 g/mol

IUPAC Name

methyl 4-amino-3-(methoxyiminomethyl)benzoate

InChI

InChI=1S/C10H12N2O3/c1-14-10(13)7-3-4-9(11)8(5-7)6-12-15-2/h3-6H,11H2,1-2H3

InChI Key

ZZRWDCSPDWXJKU-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC(=C(C=C1)N)C=NOC

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 5-liter three-necked round-bottomed flask was placed 0.9 l of 5% aqueous acetic acid and 157 g (2.8 moles) of iron. To the resulting well-stirred mixture was added 166.6 g (0.7 moles) of the previously prepared methyl 3-methoxyiminomethyl-4-nitrobenzoate dissolved in 0.9 l of ethyl acetate followed by dropwise addition of 0.9 l of acetic acid while keeping the temperature below 35° C. The resulting mixture was stirred at 35° C. for 30 minutes and filtered through diatomaceous earth. The filtrate was poured into 5 l of water. The aqueous phase was separated and washed with ethyl ether (2×500 mL). The combined organic layers were washed sequentially with water (4×500 mL), saturated aqueous sodium bicarbonate (2×500 mL), water (2×500 mL), and brine (1×400 mL). The organic layer was dried over anhydrous magnesium sulfate and the solvent removed using a rotary evaporator yielding 130 g of the expected methyl 4-amino-3-methoxyiminomethylbenzoate.
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